Cas no 97480-93-8 (1-(4-Phenylbut-1-yl)piperazine)

• Product Name: 1-(4-Phenylbut-1-yl)piperazine
• CAS No: 97480-93-8
• Molecular Formula: C₁₄H₂₂N₂
• Molecular Weight: 218.33788
• MDL: MFCD02093540
• CID: 802837
• PubChem ID: 2737126

1-(4-Phenylbut-1-yl)piperazine Properties

Names and Identifiers

• Piperazine,1-(4-phenylbutyl)-
• 1-(4-phenylbutyl)piperazine
• 1-(4-PHENYLBUTYL)-PIPERAZINE
• 1-(4-Phenylbut-1-yl)piperazine
• 1-Phenyl-4-(piperazin-1-yl)butane
• N-(4-phenylbutyl)piperazine
• OR4171
• OHFQSNUBVNIZRV-UHFFFAOYSA-N
• PS-5074
• SCHEMBL3251614
• FT-0718793
• A845713
• 97480-93-8
• 1-(4-phenylbutyl)-piperazine, AldrichCPR
• AKOS009158644
• DTXSID90371857
• MFCD02093540
• DB-016249

• MDL： MFCD02093540
• InChIKey： OHFQSNUBVNIZRV-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H22N2/c1-2-6-14(7-3-1)8-4-5-11-16-12-9-15-10-13-16/h1-3,6-7,15H,4-5,8-13H2
• SMILES： C1=CC=C(C=C1)CCCCN2CCNCC2

Computed Properties

• Exact Mass: 218.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 218.178298710g/mol
• Heavy Atom Count: 16
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• LogP: 2.18120
• PSA: 15.27000
• Boiling Point: 110-112°C/0.3mm

1-(4-Phenylbut-1-yl)piperazine Security Information

• Safety Instruction： 45
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 25

1-(4-Phenylbut-1-yl)piperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%